3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride
Overview
Description
3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride (AMPCA-HCl) is an organic compound with a molecular formula of C4H7ClN2O2. It is a white crystalline solid that is soluble in water and other polar solvents. AMPCA-HCl is a derivative of pyrazole, a five-membered heterocyclic compound containing nitrogen and oxygen atoms. It is widely used in scientific research due to its unique properties and potential applications.
Mechanism of Action
The mechanism of action of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride is not fully understood. However, it is believed to act as an inhibitor of certain enzymes, such as proteases and phosphatases. In addition, it has been shown to interact with certain ion channels, which may be involved in its mechanism of action.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride have not been thoroughly studied. However, it has been shown to inhibit the activity of certain enzymes, such as proteases and phosphatases, which are involved in the breakdown of proteins and other macromolecules. In addition, it has been shown to interact with certain ion channels, suggesting that it may affect the transport of ions across cell membranes.
Advantages and Limitations for Lab Experiments
The use of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride in laboratory experiments has several advantages. It is relatively inexpensive, readily available, and easy to handle. In addition, it is stable in aqueous solution, making it suitable for use in a variety of experiments. However, it is important to note that 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride is a potent inhibitor of certain enzymes and ion channels, and can have toxic effects at high concentrations. Therefore, it is important to use caution when handling and using 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride in laboratory experiments.
Future Directions
There are several potential future directions for research using 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride. These include further investigations into the mechanism of action of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride, the development of new synthesis methods, and the exploration of potential applications in drug discovery and development. In addition, further research into the biochemical and physiological effects of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride could lead to new insights into the role of this compound in health and disease. Finally, further studies into the use of 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride in laboratory experiments could lead to the development of new and improved methods for studying the structure and function of proteins and nucleic acids.
Synthesis Methods
3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride can be synthesized by a variety of methods. One method involves the reaction of 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid (AMPCA) with hydrochloric acid in aqueous solution. The reaction is conducted at room temperature for several hours, and the resulting product is a white crystalline solid.
Scientific Research Applications
3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride is widely used in scientific research due to its unique properties and potential applications. It has been used to study the mechanism of action of enzymes, to investigate the biochemical and physiological effects of drugs, and to study the effects of environmental pollutants. In addition, 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride has been used to study the structure and function of proteins and nucleic acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride involves the reaction of 3-methyl-1H-pyrazole-5-carboxylic acid with formaldehyde and ammonium chloride to form 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid, which is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "3-methyl-1H-pyrazole-5-carboxylic acid", "Formaldehyde", "Ammonium chloride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Dissolve 3-methyl-1H-pyrazole-5-carboxylic acid (1.0 g) in 10 mL of water.", "Step 2: Add formaldehyde (0.5 mL) and ammonium chloride (0.5 g) to the solution.", "Step 3: Heat the mixture at 80°C for 2 hours.", "Step 4: Cool the mixture to room temperature and adjust the pH to 7 with sodium hydroxide solution.", "Step 5: Extract the product with ethyl acetate (3 x 10 mL).", "Step 6: Combine the organic layers and evaporate the solvent under reduced pressure.", "Step 7: Dissolve the residue in water (10 mL) and add hydrochloric acid (1.0 mL) to form the hydrochloride salt.", "Step 8: Filter the product and wash with water.", "Step 9: Dry the product under vacuum to obtain 3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride as a white solid." ] } | |
CAS RN |
2230912-87-3 |
Product Name |
3-(aminomethyl)-1-methyl-1H-pyrazole-5-carboxylic acid hydrochloride |
Molecular Formula |
C6H10ClN3O2 |
Molecular Weight |
191.6 |
Purity |
95 |
Origin of Product |
United States |
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